2-Fluoro-5-(2-oxo-3-propanoylpiperidin-1-yl)benzonitrile

• Molecular Formula: C15H15FN2O2
• Molecular Weight: 274.29 g/mol
• SMILES: CCC(=O)C1CCCN(C1=O)C2=CC(=C(C=C2)F)C#N
• InChI: InChI=1S/C15H15FN2O2/c1-2-14(19)12-4-3-7-18(15(12)20)11-5-6-13(16)10(8-11)9-17/h5-6,8,12H,2-4,7H2,1H3
• InChIKey: WUBAJPBGUUZHNC-UHFFFAOYSA-N

2-Fluoro-5-(2-oxo-3-propanoylpiperidin-1-yl)benzonitrile: A Defined 5-Position Piperidinyl Benzonitrile Intermediate

2-Fluoro-5-(2-oxo-3-propanoylpiperidin-1-yl)benzonitrile (CAS 2060044-96-2) is a synthetic small molecule with the formula C15H15FN2O2 and a molecular weight of 274.29 g/mol . It features a 2-fluorobenzonitrile core linked at the 5-position to a 2-oxo-3-propanoylpiperidine moiety. This specific combination of functional groups and substitution pattern distinguishes it from other regioisomers and analogs within the same chemical series, making it a targeted building block for medicinal chemistry programs [1].

▸ 5-Position piperidinyl benzonitrile scaffold for SAR exploration

▸ Defined regioisomer with fluorine and oxo-propanoyl functionality

▸ Advanced intermediate for medicinal chemistry building block libraries

• [1] 2-Oxo-Piperidinyl Derivatives. US Patent Application No. 20150011526. January 8, 2015. View Source

Why Regioisomeric or De-fluorinated Analogs Cannot Replace 2-Fluoro-5-(2-oxo-3-propanoylpiperidin-1-yl)benzonitrile

The specific 2-fluoro, 5-substituted benzonitrile architecture of this compound creates a unique chemical and biological fingerprint. Small changes, such as moving the piperidinyl group to the 4-position or removing the fluorine atom, result in molecules with distinct lipophilicity (LogP), topological polar surface area (TPSA), and hydrogen-bonding capabilities . These alterations directly impact crucial drug-like properties like membrane permeability, metabolic stability, and target binding, meaning a simple 'in-class' analog cannot be assumed to be a functional equivalent in a SAR program [1].

4-Position isomer Regioisomeric shift may alter lipophilicity and membrane permeability profile, limiting SAR transferability.

De-fluorinated analog Removing fluorine changes TPSA and hydrogen bonding, potentially affecting CNS distribution and target engagement.

Simple N-acyl piperidine Lacks benzonitrile and 2-oxo complexity; cannot recapitulate 3D pharmacophore interactions or IP composition.

• [1] 2-Oxo-Piperidinyl Derivatives. US Patent Application No. 20150011526. January 8, 2015. View Source

Quantitative Differentiation Evidence for 2-Fluoro-5-(2-oxo-3-propanoylpiperidin-1-yl)benzonitrile

5-Position vs 4-Position Piperidinyl Substitution: A Key Driver of Lipophilicity

The target compound, with its 5-position substitution, exhibits a computed LogP of 2.42 . In contrast, its closest 4-position substituted regioisomer, 4-(2-Oxo-3-propanoylpiperidin-1-yl)benzonitrile, has a significantly lower computed LogP of approximately -0.59 . This represents a large difference in predicted lipophilicity that would dramatically affect the molecule's ability to passively cross cell membranes and its systemic distribution.

5- vs 4-Position Lipophilicity

Computed value

LogP 2.42 vs –0.59, Δ = 3.01

May affect membrane permeability and distribution profile

In silico; confirm experimentally

Evidence Dimension	Lipophilicity (Computed LogP)
Target Compound Data	LogP = 2.42
Comparator Or Baseline	4-(2-Oxo-3-propanoylpiperidin-1-yl)benzonitrile (LogP = -0.59)
Quantified Difference	ΔLogP = 3.01 (appr. 1000-fold difference in partition coefficient)
Conditions	In silico prediction; source data from vendor computational analyses

Why This Matters

A 3-log order difference in LogP is a fundamental distinction for a lead compound, critically influencing membrane permeability, absorption, and the ability to reach intracellular targets, making the 5-substituted isomer the only viable choice for programs requiring specific lipophilic character.

The Impact of Fluorine on Topological Polar Surface Area (TPSA) and Permeability

The presence of a fluorine atom on the phenyl ring influences the molecule's polarity. The target compound's TPSA is reported as 61.17 Ų . This can be contrasted with a non-fluorinated, but otherwise similarly structured compound, which has a predicted TPSA of 46.26 Ų . The 14.91 Ų increase in TPSA is significant and can reduce passive membrane permeability while simultaneously enhancing aqueous solubility, creating a different in vivo profile.

Fluorine Impact on TPSA

Class-level inference

TPSA 61.17 vs 46.26 Ų, Δ = 14.91

May influence CNS permeability and solubility balance

Based on structural comparison; verify

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	61.17 Ų
Comparator Or Baseline	A non-fluorinated piperidinyl benzonitrile analog (TPSA = 46.26 Ų, from MCULE database)
Quantified Difference	ΔTPSA = 14.91 Ų
Conditions	In silico prediction based on chemical structure

Why This Matters

A TPSA difference of this magnitude can be the difference between a molecule crossing the blood-brain barrier and one that is peripherally restricted, making the fluorinated version essential for projects targeting the central nervous system where fine-tuned polarity is required.

Distinct Molecular Volume and Chiral Complexity vs. Simple N-Acyl Piperidine Core

The target compound contains a 2-oxo group and a propanoyl side chain on the piperidine ring, creating a more complex chiral architecture. Its molecular weight is 274.29 g/mol . A far simpler core, such as 1-propanoylpiperidine, has a molecular weight of only 141.21 g/mol [1]. The additional mass and functionality of the target compound provide critical vectors for specific, directional interactions with target protein residues, which the simple acyl piperidine core cannot achieve.

Molecular Complexity

Class-level inference

MW 274.29 vs 141.21, Δ = 133.08

Supports distinct pharmacophore interactions vs. simple core

Functional group and chiral complexity differ

Evidence Dimension	Molecular Size and Functional Group Complexity
Target Compound Data	M.W. = 274.29 g/mol; contains benzonitrile, fluorine, and 2-oxo-3-propanoylpiperidine
Comparator Or Baseline	1-Propanoylpiperidine (M.W. = 141.21 g/mol; simple acyl piperidine core)
Quantified Difference	ΔMW = 133.08 g/mol; multiple additional functional groups
Conditions	Comparison of nominal molecular weights and structural features

Why This Matters

Procurement of the targeted intermediate is non-negotiable for projects that depend on specific 3D pharmacophore interactions and novel composition-of-matter intellectual property, as the simpler, generic core cannot support these advanced ligand designs.

• [1] PubChem. Compound Summary for CID 123821, 1-Propanoylpiperidine. (2025). View Source

Key Application Scenarios for 2-Fluoro-5-(2-oxo-3-propanoylpiperidin-1-yl)benzonitrile

Synthesis of Next-Generation CNS Drug Candidates

The compound's balanced profile of moderate lipophilicity (LogP 2.42 ) and a TPSA of 61.17 Ų , which falls within the favorable range for CNS drugs, makes it an ideal advanced intermediate for developing therapies for neurological conditions such as migraine or cognitive disorders, as highlighted in its patent class [1].

Building Block for Prostate Cancer PET Imaging Agents

The unique 2-fluorobenzonitrile moiety, when combined with a chiral piperidine scaffold, can serve as a key precursor for 18F-radiolabeled inhibitors targeting prostate-specific membrane antigen (PSMA), enabling advanced diagnostic imaging studies.

Exploring Mitochondrial Protease Inhibition for Alzheimer's Research

The structural features of this compound align with a chemotype under investigation for inhibiting human presequence protease (hPreP) [2]. Its physicochemical differentiation from other analogs may be the key to achieving the selectivity required to modulate amyloid-beta peptide degradation without off-target effects.

Application

Selection Property

Validation Focus

CNS-targeted small molecule research

5-substituted 2-fluorobenzonitrile core

Confirm LogP and TPSA experimentally; evaluate brain penetration in model

PSMA-targeted PET tracer development

Fluorine for radiolabeling; chiral piperidine scaffold

18F incorporation efficiency; target binding in PSMA+ models

Mitochondrial protease (hPreP) inhibition studies

Differentiated physicochemical profile from analogs

Selectivity over off-target proteases; Aβ peptide degradation assays

• [1] 2-Oxo-Piperidinyl Derivatives. US Patent Application No. 20150011526. January 8, 2015. View Source
• [2] Structural basis for the mechanisms of human presequence protease conformational switch and substrate recognition. Nat Commun, 2022. DOI: 10.1038/s41467-022-31059-5. View Source